Cas no 1803989-01-6 (Ethyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1803989-01-6
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4798608
• Update Time: 2025-05-27

Ethyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H12F3N3O3/c1-2-18-9(17)7-3-6(15)5(4-14)8(16-7)19-10(11,12)13/h3H,2,4,14H2,1H3,(H2,15,16)
• InChI Key： LCIOTZAVTBROAV-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=C(C=C(C(=O)OCC)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.6
• Topological Polar Surface Area: 101

Additional information on Ethyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Overview of Ethyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1803989-01-6)

Ethyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1803989-01-6) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a trifluoromethoxy group, an aminomethyl substituent, and an ethyl carboxylate moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes or receptors where the trifluoromethoxy group enhances binding affinity and metabolic stability.

The growing demand for fluorinated pyridine derivatives in medicinal chemistry has propelled interest in this compound. Its CAS number 1803989-01-6 is frequently searched in scientific databases, reflecting its relevance in developing kinase inhibitors or antimicrobial agents. The presence of both amino and ester functional groups allows for further derivatization, enabling the creation of libraries for high-throughput screening. Recent studies highlight its role in optimizing lead compounds with improved pharmacokinetic properties, a hot topic in AI-driven drug design.

From a synthetic perspective, Ethyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate is synthesized via multi-step reactions involving halogenation, amination, and esterification. The trifluoromethoxy group is introduced selectively to enhance lipophilicity and electron-withdrawing effects, critical for modulating bioactivity. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its purity, which is vital for reproducibility in research. This aligns with the industry's focus on quality-by-design (QbD) principles, a trending topic in regulatory submissions.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of this compound requires standard lab precautions due to its reactive amino groups. Its stability under various pH conditions is often investigated, as researchers explore its suitability for green chemistry applications. The compound's biodegradability and ecotoxicology profile are subjects of ongoing studies, addressing the broader demand for sustainable chemical synthesis.

In the context of patent landscapes, CAS 1803989-01-6 appears in several filings related to anticancer and antiviral agents. Its molecular framework is leveraged to overcome drug resistance, a pressing challenge in precision medicine. The integration of computational tools, such as molecular docking, has accelerated its exploration in virtual screening campaigns, resonating with the rise of AI-augmented R&D.

Market-wise, the compound caters to niche segments in fine chemicals, with suppliers emphasizing GMP-grade production to meet pharmaceutical standards. Its pricing and availability are influenced by the scalability of synthetic routes, a common query among procurement specialists. Discussions on supply chain resilience further highlight its strategic importance in ensuring uninterrupted research workflows.

Future directions for Ethyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate include exploring its role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. As the scientific community prioritizes fragment-based drug discovery, this compound's modularity positions it as a valuable building block. Collaborative efforts between academia and industry continue to uncover its untapped potential, solidifying its place in modern synthetic chemistry.